Cas no 872862-11-8 (N-{1,1'-biphenyl-2-yl}-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-{1,1'-biphenyl-2-yl}-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872862-11-8
• MF: C₂₉H₂₇N₃O₃
• MW: 465.542987108231
• CID: 5509464
• Update Time: 2025-10-29

N-{1,1'-biphenyl-2-yl}-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(2-phenylphenyl)acetamide
• 1H-Indole-3-acetamide, N-[1,1'-biphenyl]-2-yl-α-oxo-1-[2-oxo-2-(1-piperidinyl)ethyl]-
• N-{1,1'-biphenyl-2-yl}-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C29H27N3O3/c33-27(31-17-9-2-10-18-31)20-32-19-24(23-14-6-8-16-26(23)32)28(34)29(35)30-25-15-7-5-13-22(25)21-11-3-1-4-12-21/h1,3-8,11-16,19H,2,9-10,17-18,20H2,(H,30,35)
• InChI Key： MQKGUZCSCAHVPC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=CC=CC=C1)(=O)C(=O)C1C2=C(N(CC(=O)N3CCCCC3)C=1)C=CC=C2

Additional information on N-{1,1'-biphenyl-2-yl}-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Professional Introduction to N-{1,1'-biphenyl-2-yl}-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS No. 872862-11-8)

N-{1,1'-biphenyl-2-yl}-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 872862-11-8, represents a fusion of multiple pharmacophoric units, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of N-{1,1'-biphenyl-2-yl}-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide features a central acetoamide moiety linked to a biphenyl ring and an indole scaffold. The presence of these functional groups suggests potential interactions with biological targets, which is a critical factor in the design of novel therapeutic agents. Specifically, the biphenyl ring is known for its ability to enhance binding affinity and selectivity, while the indole moiety is often associated with serotonin receptor modulation.

Recent advancements in medicinal chemistry have highlighted the importance of multitarget-directed ligands (MTLs) in addressing complex diseases. N-{1,1'-biphenyl-2-yl}-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl1H-indol-3-yl}acetamide embodies this concept by integrating multiple pharmacophores into a single molecule. This approach has shown promise in the development of drugs that can simultaneously modulate several biological pathways, thereby increasing therapeutic efficacy and reducing side effects.

The synthesis of N-{1,1'-biphenyl 2-oxy 20-⁽piperidin^- )ethyl H-indol ^-3-y}acetamide involves a series of well-designed chemical transformations that highlight the expertise of modern synthetic organic chemistry. The use of advanced catalytic methods and protecting group strategies ensures high yields and purity, which are essential for subsequent biological evaluation. These synthetic techniques not only facilitate the production of complex molecules but also pave the way for scalable manufacturing processes.

In the realm of drug discovery, computational modeling and virtual screening have become indispensable tools for identifying potential hits. The structural features of N-{1,1'-biphenyl 20-oxy} 20{(}piperidin^- )ethylH-indol)-3}y}acetamide make it an attractive candidate for these approaches. By leveraging molecular docking simulations, researchers can predict binding interactions with various biological targets, such as enzymes and receptors. This predictive capability significantly accelerates the drug development pipeline by narrowing down the list of compounds that warrant further experimental investigation.

The pharmacological profile of N-{biphenylethene derivatives are known to exhibit diverse biological activities due to their structural versatility.} Recent studies have demonstrated that compounds containing an indole core can possess significant therapeutic potential. For instance, derivatives of indole have been explored for their anti-inflammatory, antitumor, and antimicrobial properties. The incorporation of a piperidine group further enhances the pharmacological profile by introducing additional binding pockets and modulating receptor interactions. This combination of structural elements makes N-{biphenylethene derivatives are known to exhibit diverse biological activities due to their structural versatility.} acetamide a particularly intriguing molecule for further investigation.

Ongoing research in the field of medicinal chemistry continues to uncover new applications for N-{biphenylethene derivatives are known to exhibit diverse biological activities due to their structural versatility.} acetamide. Preliminary in vitro studies have suggested that this compound may exhibit potent activity against certain disease-related targets. These findings are particularly exciting as they underscore the potential of multitarget-directed ligands in addressing complex pathological conditions. Further preclinical studies are warranted to validate these initial observations and to explore the full therapeutic spectrum of this compound.

The development of novel pharmaceutical agents is a multifaceted process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. N-{biphenylethene derivatives are known to exhibit diverse biological activities due to their structural versatility.} acetamide serves as a prime example of how cutting-edge chemical research can contribute to advancements in human health. By integrating innovative synthetic methodologies with state-of-the-art computational tools, researchers can accelerate the discovery and development of new drugs that meet unmet medical needs.